Cas no 627520-40-5 (1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-)

1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]- structure
627520-40-5 structure
Product Name:1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-
CAS No:627520-40-5
MF:C27H58N4O
MW:454.775627613068
CID:433028
Update Time:2024-01-29

1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-
    • 1-Butanol, 4-[[2-[[1,3-bis(2-ethylhexyl)hexahydro-5-methyl-5-pyrimidinyl]amino]ethyl]amino]-
    • Inchi: 1S/C27H58N4O/c1-6-10-14-25(8-3)20-30-22-27(5,29-18-17-28-16-12-13-19-32)23-31(24-30)21-26(9-4)15-11-7-2/h25-26,28-29,32H,6-24H2,1-5H3
    • InChI Key: NXGKLBQVOBVLFF-UHFFFAOYSA-N
    • SMILES: C(O)CCCNCCNC1(C)CN(CC(CC)CCCC)CN(CC(CC)CCCC)C1

Computed Properties

  • Exact Mass: 454.46144

Experimental Properties

  • Density: 0.95±0.1 g/cm3(Predicted)
  • Boiling Point: 547.6±50.0 °C(Predicted)
  • PSA: 50.77
  • pka: 15.13±0.10(Predicted)
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